Cas no 51501-80-5 (Acridine, 9-(4-methylphenoxy)-)

Acridine, 9-(4-methylphenoxy)- structure
51501-80-5 structure
Product Name:Acridine, 9-(4-methylphenoxy)-
CAS No:51501-80-5
MF:C20H15NO
MW:285.339205026627
CID:362155
PubChem ID:13354493
Update Time:2025-04-19

Acridine, 9-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acridine, 9-(4-methylphenoxy)-
    • 9-(4-methylphenoxy)acridine
    • 9-(p-Tolyloxy)acridine
    • DTXSID70538047
    • 51501-80-5
    • Inchi: 1S/C20H15NO/c1-14-10-12-15(13-11-14)22-20-16-6-2-4-8-18(16)21-19-9-5-3-7-17(19)20/h2-13H,1H3
    • InChI Key: UHLQKQUPWAPTQB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 285.11545
  • Monoisotopic Mass: 285.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12
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